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Compound of Interest

Compound Name: Olivine

Cat. No.: B12688019

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
conducting high-pressure experiments to investigate the rheology of olivine, the primary
mineral in the Earth's upper mantle. Understanding the flow behavior of olivine under extreme
conditions is crucial for modeling geodynamic processes such as mantle convection and plate
tectonics.

Data Summary: Experimental Parameters and
Rheological Observations

The following table summarizes quantitative data from various high-pressure experiments on
olivine, offering a comparative look at the conditions and resulting rheological characteristics.
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Apparatus
Type

Pressure
(GPa)

Strain Rate

(s7)

Temperatur
e (°C)

Key
Findings &

. Reference
Rheological

Insights

Griggs
Apparatus

0.3-5

300 - 1300 1073-10"8

Simulates
deformation
and
recrystallizati
on in deep
shear zones. [1][2][3][4]
Allows for

relatively

large sample

sizes.[1][2][3]

[4]

Paterson
Gas-Medium

Apparatus

0.1-0.45

Constant
Load

1150 - 1300

Investigates
the transition
from diffusion  [5][6][7]

to dislocation
creep.[5][6][7]

D-DIA
Apparatus

1100 - 1400 10-4-10-6

Enables in-
situ stress
and texture
measurement  [8][9]
s using X-ray
diffraction.[8]

[9]

Diamond
Anvil Cell
(DAC)

Up to ~8 (in
cited study)

Room N/A (static

Temperature compression)

Used to study
the structural
evolution of
olivine under
high
pressure.[10]
[11][12]

[10][11][12]
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Investigates
phase
transformatio
] ) ns of olivine
Multi-Anvil N/A (phase -
Up to ~24 Up to ~1630 N at conditions [13]
Press stability) )
equivalent to
the mantle
transition

zone.[13]

Experimental Protocols

Detailed methodologies for key high-pressure experiments on olivine rheology are outlined
below.

Griggs-Type Apparatus: Solid-Medium Deformation

The Griggs apparatus is a piston-cylinder device widely used for rock deformation experiments
at high pressures and temperatures.[2][3][4]

Protocol:
e Sample Preparation:

o Core a cylindrical sample of olivine-rich rock (e.g., dunite, peridotite) or synthesize a
polycrystalline olivine aggregate.

o Typical sample dimensions are around 0.5 inches in length.[2]

o Encase the sample in a jacket of a weaker material (e.g., NaCl, talc) to ensure a more

uniform stress distribution.
o Apparatus Assembly:
o Place the jacketed sample into a pressure vessel, typically made of tungsten carbide.[4]

o Surround the sample with a furnace assembly (e.g., graphite) for heating.
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o Insert pistons above and below the sample assembly.

o Experiment Execution:

[e]

Increase confining pressure by advancing the main hydraulic ram.

o

Increase temperature to the desired level using the resistance furnace.[3]

[¢]

Apply a differential stress to the sample by advancing a secondary piston (the differential
piston) at a constant strain rate, driven by a gear train.[2]

[¢]

Monitor the force required to move the differential piston using a load cell.

[¢]

The experiment can be run at constant strain rate or constant load.
» Data Acquisition and Analysis:

o Record pressure, temperature, strain rate, and differential stress throughout the
experiment.

o After the experiment, quench the sample by turning off the furnace.

o Analyze the microstructure of the deformed sample using techniques like optical
microscopy, scanning electron microscopy (SEM), and electron backscatter diffraction
(EBSD) to understand the deformation mechanisms.[1]

D-DIA Apparatus: In-Situ Synchrotron X-ray Diffraction

The Deformation-DIA (D-DIA) is a multi-anvil apparatus that allows for the simultaneous
deformation of a sample and analysis of its properties using synchrotron X-rays.[3][9]

Protocol:
e Sample Preparation:
o Prepare a small, powdered sample of olivine.

o Encapsulate the sample in a pressure-transmitting medium (e.g., boron nitride) within a
cubic pressure medium.
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o Apparatus Assembly:

o Place the sample assembly between six anvils of a cubic press.

o Position the apparatus in the path of a high-energy synchrotron X-ray beam.
o Experiment Execution:

o Increase pressure by advancing the anvils.

o Heat the sample using a resistance heater.

o Deform the sample uniaxially by advancing one pair of anvils at a controlled rate.
o Data Acquisition and Analysis:

o Collect X-ray diffraction patterns from the sample during deformation.

o Analyze the diffraction data to determine the stress on the sample from the elastic strain of
the crystal lattice.[8]

o Measure the strain from X-ray radiography images.[9]

o Analyze the evolution of crystallographic preferred orientation (texture) from the diffraction
patterns.[8]

o This allows for the determination of the rheological properties (e.g., viscosity, flow law
parameters) in real-time.

Diamond Anvil Cell (DAC): Static High-Pressure Studies

The diamond anvil cell is a device used to generate extremely high pressures on a very small
sample.[11] While primarily used for static compression studies, it provides crucial information
on the equation of state and phase stability of olivine.

Protocol:

e Sample Preparation:
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o Select a small, flawless single crystal or powdered sample of olivine (typically <100 pm in
diameter).[10]

o Place the sample in a small hole drilled in a metal gasket.

o Apparatus Assembly:
o Position the gasket between the culets (tips) of two opposing diamond anvils.

o Fill the sample chamber with a pressure-transmitting medium (e.g., a methanol-ethanol-
water mixture) to ensure hydrostatic conditions.[10]

o Experiment Execution:
o Apply pressure by forcing the two diamonds together.

o Pressure is typically measured using the fluorescence of a ruby chip placed in the sample
chamber.

o Data Acquisition and Analysis:

o llluminate the sample with X-rays (e.g., from a synchrotron source) or a laser for Raman
spectroscopy.

o Collect diffraction patterns or spectra at various pressures.

o Analyze the data to determine changes in the crystal structure, unit cell volume, and to
identify phase transitions.[10][13]

Visualizations

The following diagrams illustrate key workflows and relationships in high-pressure olivine
rheology experiments.
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Caption: General workflow for a high-pressure deformation experiment on olivine.
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Caption: Relationship between experimental parameters and olivine rheology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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